Cas no 2108287-98-3 (8-4-(1H-pyrrol-1-yl)benzoyl-3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo3.2.1octane)

• Product Name: 8-4-(1H-pyrrol-1-yl)benzoyl-3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo3.2.1octane
• CAS No: 2108287-98-3
• MF: C₂₀H₂₁N₅O
• MW: 347.413643598557
• CID: 6006201
• PubChem ID: 119101723
• Update Time: 2025-07-16

8-4-(1H-pyrrol-1-yl)benzoyl-3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• 8-4-(1H-pyrrol-1-yl)benzoyl-3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo3.2.1octane
• F6515-2887
• 2108287-98-3
• AKOS026693229
• (4-(1H-pyrrol-1-yl)phenyl)((1R,5S)-3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo[3.2.1]octan-8-yl)methanone
• (4-pyrrol-1-ylphenyl)-[3-(triazol-2-yl)-8-azabicyclo[3.2.1]octan-8-yl]methanone
• (4-(1H-Pyrrol-1-yl)phenyl)(3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo[3.2.1]octan-8-yl)methanone
• 8-[4-(1H-pyrrol-1-yl)benzoyl]-3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo[3.2.1]octane

• Inchi： 1S/C20H21N5O/c26-20(15-3-5-16(6-4-15)23-11-1-2-12-23)24-17-7-8-18(24)14-19(13-17)25-21-9-10-22-25/h1-6,9-12,17-19H,7-8,13-14H2
• InChI Key： IHAYYWOQMSSBHF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N1C=CC=C1)N1C2CC(CC1CC2)N1N=CC=N1

Computed Properties

• Exact Mass: 347.17461031g/mol
• Monoisotopic Mass: 347.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 56Ų

Additional information on 8-4-(1H-pyrrol-1-yl)benzoyl-3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo3.2.1octane

Introduction to 8-4-(1H-pyrrol-1-yl)benzoyl-3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo3.2.1octane (CAS No. 2108287-98-3)

8-4-(1H-pyrrol-1-yl)benzoyl-3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo3.2.1octane, identified by its CAS number 2108287-98-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a sophisticated fusion of heterocyclic scaffolds and functional groups, making it a promising candidate for further exploration in drug discovery and development. The structural complexity of this compound, characterized by its bicyclic system and multiple nitrogen-containing heterocycles, positions it as a versatile building block for the synthesis of novel bioactive molecules.

The bicyclo3.2.1octane core in the molecular structure imparts unique steric and electronic properties that can influence the compound's interaction with biological targets. This bicyclic framework is often employed in medicinal chemistry due to its ability to mimic certain natural product structures and provide rigidity to the molecule, which can enhance binding affinity and selectivity. The presence of 8-azabicyclo3.2.1octane suggests potential applications in modulating enzyme activity or receptor binding, areas where structural constraints are crucial for efficacy.

One of the most striking features of 8-4-(1H-pyrrol-1-yl)benzoyl-3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo3.2.1octane is the combination of a pyrrole moiety with a benzoyl group linked to the bicyclic system. The pyrrole ring is a well-known pharmacophore found in numerous bioactive natural products and drug candidates, known for its ability to engage with biological targets through hydrogen bonding and hydrophobic interactions. The benzoyl group serves as a pharmacophoric anchor, often contributing to metabolic stability and solubility properties.

The incorporation of a triazole ring at the 3-position further enhances the molecular complexity and potential bioactivity of this compound. Triazole derivatives have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. The triazole group can act as a scaffold for further derivatization, allowing chemists to explore a wide range of structural variations while maintaining core pharmacological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 8-4-(1H-pyrrol-1-yl)benzoyl-3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo3.2.1octane with biological targets such as enzymes and receptors. These studies suggest that the compound may exhibit inhibitory activity against various therapeutic targets, making it a valuable scaffold for drug development programs targeting neurological disorders, inflammatory diseases, or cancer.

In vitro studies have begun to elucidate the pharmacological profile of this compound, revealing potential interactions with key signaling pathways relevant to human health and disease. The combination of structural elements known to interact with biological systems makes 8-4-(1H-pyrrol-1-y]benzoyl)-3-(2H-l ,23-triazol -Z -yl)-S -azabicyclo32.lOctime (CAS No . 2108287 -98 -3) an attractive candidate for further investigation in preclinical models.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic system requires careful consideration of reaction conditions and reagent selection to ensure high yield and purity. However , once synthesized , this molecule serves as a versatile platform for generating analogs through functional group modifications or regioselective transformations.

The growing interest in heterocyclic chemistry has spurred innovation in synthetic methodologies tailored to constructing complex nitrogen-containing scaffolds like those found in 8 -4 -( IH -pyrrol -I -y]benzoyl)-S -( 21 H-l ,23-triazol -Z -y]-S -azabicyclo32.lOctime (CAS No . 2108287 -98 -3) . Advances in catalytic coupling reactions , such as Suzuki-Miyaura or Buchwald-Hartwig couplings , have made it possible to assemble these molecules efficiently from readily available precursors.

Future research directions may focus on exploring derivatives of this compound that exhibit enhanced potency , selectivity , or pharmacokinetic properties . By leveraging structure-based design principles , medicinal chemists can optimize this scaffold for therapeutic applications while minimizing potential side effects .

The development of novel pharmaceuticals relies heavily on the discovery and characterization of bioactive molecules with unique structural features . Compounds like 8 -4 -( IH -pyrrol-I y]benzoyl)-S -( 21 H-l ,23-triazol-Z-y]-S azabicyclo32.lOctime (CAS No . 2108287 -98 -3) exemplify how interdisciplinary approaches combining organic synthesis , medicinal chemistry , computational modeling , and biological testing can lead to breakthroughs in drug discovery .